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Compound of Interest

Compound Name: Linuron-d6

Cat. No.: B588714

This technical guide provides an in-depth overview of Linuron-d6, a deuterated analog of the
herbicide Linuron. It is intended for researchers, scientists, and professionals in drug
development and environmental analysis. This document outlines commercial suppliers,
guantitative specifications, and common applications, including a detailed experimental
protocol for its use as an internal standard.

Introduction to Linuron-d6

Linuron-d6 is a stable isotope-labeled version of Linuron, where six hydrogen atoms on the
methoxy and methyl groups have been replaced with deuterium. This isotopic substitution
makes it an ideal internal standard for quantitative analysis of Linuron in various matrices using
mass spectrometry-based methods.[1][2][3] The primary application of Linuron-d6 is in
analytical chemistry, particularly for residue analysis in environmental and food samples, where
it helps to correct for matrix effects and variations in sample preparation and instrument
response.[4][5]

Commercial Suppliers and Product Specifications

Several commercial suppliers offer Linuron-d6, typically as a certified reference material
(CRM) in solution or as a neat solid. The following tables summarize the available products and
their key quantitative specifications.

Table 1: Commercial Suppliers of Linuron-d6
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Supplier Website

Notes

Restek --INVALID-LINK--

Offers Linuron-d6 as a certified
reference material in

acetonitrile.

LGC Standards --INVALID-LINK--

Provides Linuron-d6 as a

reference material.

CDN Isotopes --INVALID-LINK--

Supplies Linuron-d6 as a neat
solid with high isotopic
enrichment.

MedchemExpress --INVALID-LINK--

Offers Linuron-d6 in various

quantities for research use.

Veeprho --INVALID-LINK--

Provides Linuron-d6 as a
deuterium-labeled analog for
analytical and pharmacokinetic

research.

BOC Sciences --INVALID-LINK--

Supplies Linuron-d6 as a
labeled analog of the
restricted-use pesticide

Linuron.

ZeptoMetrix (distributes
Chiron)

--INVALID-LINK--

Offers Linuron-d6 (dimethyl-
d6) from the Chiron brand.

HPC Standards Inc. --INVALID-LINK--

Supplies D6-Linuron.

Table 2: Quantitative Specifications of Commercial Linuron-d6 Products
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. Product Concentration/  Purity/lsotopic
Supplier/Brand ) . CAS Number
Format Quantity Enrichment
o Certified
Solution in
Restek o 100 pg/mL Reference 1219804-76-8
Acetonitrile i
Material
LGC Standards Solid 10 mg Not specified Not specified
CDN lIsotopes Solid 5 mg, 10 mg 99 atom % D 1219804-76-8
MedchemExpres ) 1 mg, 5 mg, 10
Solid 99.76% 1219804-76-8
s mg
Chiron (via ] Raw Material
) Solution 100 pg/mL ) 1219804-76-8
ZeptoMetrix) 94.5% min
BOC Sciences Solid Not specified >95% 1219804-76-8

Experimental Protocol: Quantification of Linuron in
Soil Samples using LC-MS/MS with Linuron-d6
Internal Standard

This section details a representative experimental protocol for the analysis of Linuron in soil
samples, adapted from established environmental chemistry methods. Linuron-d6 is used as
an internal standard to ensure accuracy and precision.

Reagents and Materials

e Linuron analytical standard

Linuron-d6 internal standard solution (e.g., 100 pg/mL in acetonitrile)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid
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Deionized water

Soil samples

Accelerated Solvent Extractor (ASE)

LC-MS/MS system with an electrospray ionization (ESI) source

Sample Preparation and Extraction

» Weigh 10-25 g of the soil sample into an ASE cell.

 Fortify the sample with a known amount of Linuron-d6 internal standard solution.
e The extraction solvent is a mixture of methanol and aqueous 0.3% formic acid.

o Perform accelerated solvent extraction at elevated temperature and pressure.

o Collect the extract and evaporate the methanol from an aliquot.

« Dilute the remaining aqueous extract with deionized water and filter it prior to analysis.

LC-MS/MS Analysis

o Chromatographic Separation:
o Use a reverse-phase C18 column.

o Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid
(A) and acetonitrile with 0.1% formic acid (B).

o Mass Spectrometric Detection:
o Operate the mass spectrometer in positive ion electrospray mode.

o Monitor the MS/MS transitions for both Linuron and Linuron-d6. The specific transitions
will depend on the instrument, but will involve the fragmentation of the respective parent

ions.
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¢ Quantification:

o Quantify Linuron using the ratio of the peak area of the analyte to the peak area of the
Linuron-d6 internal standard.

o Prepare a calibration curve using a series of standards containing known concentrations
of Linuron and a constant concentration of Linuron-d6.

Visualizations
Analytical Workflow for Linuron Quantification

The following diagram illustrates the general workflow for the quantification of Linuron in
environmental samples using an internal standard.
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Analytical workflow for Linuron quantification.

Signaling Pathway: Linuron's Mode of Action as a
Photosystem Il Inhibitor

Linuron is a herbicide that acts by inhibiting photosynthesis in target plants. The following
diagram illustrates this inhibitory pathway.
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Linuron inhibits photosynthesis by blocking electron transport in Photosystem I1.
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Signaling Pathway: Linuron as an Androgen Receptor
Antagonist

In addition to its herbicidal activity, Linuron has been identified as an endocrine disruptor that
can act as a competitive antagonist of the androgen receptor (AR). This can lead to
reproductive toxicity in animals.
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Linuron acts as an antagonist to the androgen receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

